Cas no 168465-05-2 (5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile)

5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile is a fluorinated pyrazole derivative with a nitrile functional group, offering versatility in synthetic organic chemistry. Its trifluoroethyl and amino substituents enhance reactivity, making it a valuable intermediate for pharmaceutical and agrochemical applications. The electron-withdrawing trifluoromethyl group improves metabolic stability, while the nitrile moiety allows further functionalization. This compound exhibits potential as a building block for heterocyclic synthesis, particularly in the development of biologically active molecules. Its structural features contribute to high selectivity in nucleophilic substitution and cyclization reactions. The compound is typically handled under controlled conditions due to its reactivity.
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile structure
168465-05-2 structure
Product name:5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
CAS No:168465-05-2
MF:C7H7F3N4
MW:204.152490854263
CID:4611030

5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-AMINO-1-(2-TRIFLUORO)ETHYL-3-METHYL-1H-PYRAZOLE-4-CARBONITRILE
    • 5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
    • Inchi: 1S/C7H7F3N4/c1-4-5(2-11)6(12)14(13-4)3-7(8,9)10/h3,12H2,1H3
    • InChI Key: KZXWVARLKJMWOS-UHFFFAOYSA-N
    • SMILES: N1(CC(F)(F)F)C(N)=C(C#N)C(C)=N1

5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A081425-100mg
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2
100mg
$ 475.00 2022-06-08
Key Organics Ltd
AS-7070-5MG
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2 >97%
5mg
£46.00 2025-02-08
TRC
A081425-50mg
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2
50mg
$ 290.00 2022-06-08
Key Organics Ltd
AS-7070-20MG
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2 >97%
0mg
£76.00 2023-04-18
Key Organics Ltd
AS-7070-1G
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2 >97%
1g
£440.00 2025-02-08
Key Organics Ltd
AS-7070-0.5G
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2 >97%
0.5g
£275.00 2025-02-08
Key Organics Ltd
AS-7070-10MG
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2 >97%
10mg
£63.00 2025-02-08
A2B Chem LLC
AI78200-1g
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1h-pyrazole-4-carbonitrile
168465-05-2 >97%
1g
$802.00 2024-04-20
Key Organics Ltd
AS-7070-1MG
5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2 >97%
1mg
£37.00 2025-02-08
Apollo Scientific
PC200456-1g
5-Amino-1-(2,2,2-trifluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile
168465-05-2
1g
£470.00 2024-05-25

Additional information on 5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 168465-05-2)

5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 168465-05-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazole core and trifluoroethyl substituent, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring an amino group and a carbonitrile moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile is driven by its relevance in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and antiviral agents, which are critical in addressing global health challenges. The compound's trifluoromethyl group enhances its metabolic stability, a feature highly sought after in the design of bioactive molecules. This aligns with current trends in drug development, where improving drug efficacy and reducing side effects are top priorities.

In addition to its pharmaceutical applications, CAS No. 168465-05-2 is also explored in agrochemical research. The pyrazole derivatives are known for their herbicidal and insecticidal properties, making them valuable in sustainable agriculture. With the increasing demand for eco-friendly pesticides, this compound's potential role in developing safer crop protection solutions cannot be overlooked. Its structural flexibility allows for modifications that can enhance target specificity and environmental compatibility.

From a synthetic chemistry perspective, 5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile offers numerous opportunities for innovation. The compound's reactivity, particularly at the carbonitrile and amino sites, enables diverse transformations, including cyclizations and coupling reactions. This versatility is crucial for researchers working on high-throughput screening and combinatorial chemistry, where rapid access to molecular diversity is essential. Recent advancements in catalysis and green chemistry have further expanded the possibilities for utilizing this compound in efficient and sustainable synthetic routes.

The commercial availability of CAS No. 168465-05-2 has also made it a popular choice among chemical suppliers and research institutions. Its use in custom synthesis and contract research highlights its importance in the chemical industry. Quality control and analytical characterization of this compound are critical, given its application in high-stakes research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure its purity and consistency.

Looking ahead, the future of 5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile appears promising. As the scientific community continues to explore its potential, new applications in material science and nanotechnology may emerge. Its compatibility with bioconjugation techniques could open doors for innovative diagnostic tools and targeted therapies. Furthermore, the integration of computational chemistry and AI-driven drug design may accelerate the discovery of novel derivatives with enhanced properties.

In summary, 5-Amino-1-(2-trifluoro)ethyl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 168465-05-2) stands as a remarkable compound with multifaceted applications. Its significance in pharmaceuticals, agrochemicals, and chemical synthesis underscores its value in contemporary research. By staying at the forefront of scientific innovation, this compound will likely continue to play a pivotal role in addressing some of the most pressing challenges in science and industry.

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